Cas no 156044-29-0 (3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-(4-fluorophenyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-(4-fluorophenyl)-
• CAS No: 156044-29-0
• MF: C₁₈H₁₁ClFN₃
• MW: 323.751446008682
• CID: 1332375
• Update Time: 2024-08-18

3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-amino-4-(4-chlorophenyl)-6-(4-fluorophenyl)-

• Inchi： 1S/C18H11ClFN3/c19-13-5-1-11(2-6-13)15-9-17(23-18(22)16(15)10-21)12-3-7-14(20)8-4-12/h1-9H,(H2,22,23)
• InChI Key： AQTPARZKAJJQFZ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(F)C=C2)=CC(C2=CC=C(Cl)C=C2)=C1C#N

Computed Properties

• Exact Mass: 323.06273

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Melting Point: 219-220 °C(Solv: ethanol, 95% (64-17-5))
• Boiling Point: 521.2±50.0 °C(Predicted)
• PSA: 62.7
• pka: 2.60±0.25(Predicted)